Cas no 77995-55-2 (4-Hydrazino-2,5,6-trimethylthieno2,3-Dpyrimidine)

• Product Name: 4-Hydrazino-2,5,6-trimethylthieno2,3-Dpyrimidine
• CAS No: 77995-55-2
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• MDL: MFCD05863655
• CID: 571334
• PubChem ID: 3387130
• Update Time: 2025-11-02

4-Hydrazino-2,5,6-trimethylthieno2,3-Dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-2,5,6-trimethylthieno[2,3-d]pyrimidine
• (2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl)hydrazine
• 4-HYDRAZINO-2,5,6-TRIMETHYLTHIENO[2,3-D]PYRIMIDINE
• 4-hydrazino-2,5,6-trimethylthieno[2,3-d]pyrimidine(SALTDATA: FREE)
• Thieno[2,3-d]pyrimidine,4-hydrazinyl-2,5,6-trimethyl-
• AC1MPLF0
• AC1Q2E1Y
• AC1Q2E2E
• AG-H-12839
• Ambcb4003058
• CTK5E5276
• MolPort-001-793-726
• FT-0714291
• MFCD05863655
• CDA99555
• EN300-15028
• AKOS000118316
• CS-0234943
• Z111875084
• BS-36962
• DTXSID20392015
• 77995-55-2
• 4-Hydrazino-2,5,6-trimethylthieno2,3-Dpyrimidine

• MDL： MFCD05863655
• Inchi： 1S/C9H12N4S/c1-4-5(2)14-9-7(4)8(13-10)11-6(3)12-9/h10H2,1-3H3,(H,11,12,13)
• InChI Key： CMPBIWVMOPSFSD-UHFFFAOYSA-N
• SMILES： S1C2C(=C(NN)N=C(C)N=2)C(C)=C1C

Computed Properties

• Exact Mass: 208.078
• Monoisotopic Mass: 208.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 342.1°C at 760 mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.727

Additional information on 4-Hydrazino-2,5,6-trimethylthieno2,3-Dpyrimidine

4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine (CAS 77995-55-2): A Comprehensive Overview

4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine (CAS 77995-55-2) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This unique molecule combines a thienopyrimidine core with a hydrazino functional group, creating a versatile scaffold for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its structural similarity to biologically active compounds.

The molecular structure of 4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine features a fused bicyclic system with three methyl groups at positions 2, 5, and 6, along with a reactive hydrazino moiety at position 4. This configuration offers multiple sites for chemical modification, making it valuable for medicinal chemistry applications. Current studies focus on its potential as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds in the pharmaceutical industry.

In recent years, the scientific community has shown increased interest in thienopyrimidine derivatives due to their diverse biological activities. The hydrazino-substituted variant (CAS 77995-55-2) has emerged as particularly promising, with research exploring its use in developing treatments for various conditions. Its structural features make it compatible with modern drug design strategies, including fragment-based approaches and targeted covalent inhibition.

The synthesis of 4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine typically involves multi-step organic reactions starting from commercially available precursors. Researchers have developed optimized protocols to improve yield and purity, addressing common challenges in heterocyclic compound preparation. These advancements have made the compound more accessible for pharmaceutical screening programs and structure-activity relationship studies.

Beyond pharmaceutical applications, this compound has shown potential in agrochemical research. Its unique structure may contribute to the development of new crop protection agents, particularly as resistance to existing pesticides continues to grow. The agricultural sector's increasing focus on sustainable solutions has driven interest in novel chemical entities like 4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine.

From a commercial perspective, the demand for specialty chemicals like CAS 77995-55-2 has been steadily increasing. Pharmaceutical companies and research institutions seek high-quality batches for their drug discovery programs, creating opportunities for specialized chemical suppliers. The compound's market potential is further enhanced by the growing investment in precision medicine and personalized therapies.

Quality control of 4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine is crucial for research applications. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These quality assurance measures ensure reliable results in biological testing and maintain the compound's reputation as a valuable research tool.

The stability and storage requirements of CAS 77995-55-2 are important considerations for researchers. Proper handling under controlled conditions helps maintain the compound's reactivity and extends its shelf life. These practical aspects are frequently discussed in scientific forums and technical documentation, reflecting the compound's growing importance in chemical research.

Recent patent literature reveals increasing activity around thienopyrimidine-based compounds, with several applications mentioning derivatives similar to 4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine. This intellectual property landscape indicates the compound's commercial potential and the pharmaceutical industry's interest in this chemical class.

Environmental and safety considerations for 4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine follow standard laboratory chemical protocols. Researchers emphasize proper waste disposal and containment procedures, aligning with the chemical industry's focus on sustainable practices. These responsible handling measures contribute to the compound's acceptance in research settings.

The future outlook for CAS 77995-55-2 appears promising, with ongoing research exploring new applications and derivatives. As drug discovery efforts continue to target challenging disease areas, versatile building blocks like this hydrazino-substituted thienopyrimidine will likely remain in demand. Its unique combination of structural features positions it as a valuable tool for medicinal chemists and researchers worldwide.

Academic interest in 4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine has grown significantly, with increasing citations in scientific literature. Research groups are investigating its potential in various therapeutic areas, contributing to a deeper understanding of its chemical properties and biological activities. This expanding knowledge base enhances the compound's utility in drug development programs.

For researchers seeking alternatives or related compounds, the thienopyrimidine family offers numerous options with varying substitution patterns. However, the specific combination of features in 4-Hydrazino-2,5,6-trimethylthieno[2,3-D]pyrimidine (CAS 77995-55-2) makes it particularly valuable for certain applications, justifying its continued use in specialized research projects.

The synthesis and application of hydrazino-substituted heterocycles represent an active area of research, with CAS 77995-55-2 serving as an important example of this chemical class. Its study contributes to broader understanding of structure-activity relationships in medicinal chemistry, supporting the development of more effective pharmaceutical compounds.